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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 3-Ethoxy-1,2-propanediol, a
versatile glycerol derivative. The document details its chemical identity, physicochemical
properties, synthesis protocols, and applications, with a focus on its relevance in research and
drug development.

Chemical Identity: Synonyms and Alternative Names

3-Ethoxy-1,2-propanediol is known by a variety of names in scientific literature and
commercial listings. Precise identification is crucial for accurate research and procurement. The
primary identifier for this compound is its CAS (Chemical Abstracts Service) Registry Number:
1874-62-0.[1]

Alternative names and synonyms include:

3-Ethoxypropane-1,2-diol[1]

Glycerol 1-ethyl ether

Glycerol a-ethyl ether

1,2-Propanediol, 3-ethoxy-[1]

EINECS 217-503-8[1]
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NSC 227880[1]

Glycerin 1-ethyl ether

1-Ethoxy-2,3-propanediol

a-Ethyl glycerol ether

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 3-Ethoxy-1,2-

propanediol is essential for its application in experimental settings. The following tables

summarize key quantitative data.

Table 1: General and Physical Properties

Property Value Reference
Molecular Formula C5H1203 [1]
Molecular Weight 120.15 g/mol [1]

Colorless to light yellow,

Appearance viscous liquid 2l
Density 1.063 g/mL at 25 °C [2][3]
Boiling Point 222 °C [2][3]
Refractive Index n20/D 1.441 [2][3]
Form Liquid

Table 2: Hazard and Safety Information
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Hazard Statement Code Description Reference

Causes skin irritation H315 [415]

Causes serious eye

o H319 [4][5]

irritation

May cause respirator

o POV Hass ]

irritation

Signal Word Warning [41151[6]
) GHSO07 (Exclamation

GHS Pictogram [6]

mark)

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Ethoxy-1,2-propanediol are critical
for its practical application.

Synthesis of 3-Ethoxy-1,2-propanediol

Two distinct methods for the synthesis of 3-Ethoxy-1,2-propanediol are presented below.
Method 1: Catalytic Etherification of Glycerol with Ethanol
This method utilizes a HZSM5 zeolite catalyst for the direct etherification of glycerol.

o Catalyst Preparation: A HZSM5 catalyst with a Si/Al ratio of 20 is calcined at 550°C for 4
hours.

e Reaction Mixture: A mixture of glycerol and ethanol with a molar ratio of 1:6 is prepared. The
mass ratio of glycerol to the catalyst is maintained at 5:1.

» Reaction Conditions: The calcined catalyst is added to the glycerol-ethanol mixture in a high-
pressure reaction vessel. The air in the vessel is replaced with nitrogen gas. The reaction is
carried out at 160°C with stirring for 20 hours.
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e Product Isolation: After cooling the reaction vessel to room temperature, the catalyst is
separated from the product solution by high-speed centrifugation. Unreacted ethanol and
glycerol are removed by distillation to yield 3-Ethoxy-1,2-propanediol.

Method 2: General Synthesis of Glycerol Short-Chain Ethers
This protocol provides a more general approach for synthesizing glycerol ethers.

e Phase Transfer Catalysis: In a 1L two-neck round-bottom flask, 5 mol of solketal (2,2-
dimethyl-1,3-dioxolane-4-methanol), 180 mL of 33% potassium hydroxide (KOH), and 0.025
mol of tetrabutylammonium bromide are combined and stirred vigorously at 25°C for 15
minutes.

o Alkylation: 0.5 mol of an appropriate alkyl bromide (in this case, ethyl bromide for 3-ethoxy-
1,2-propanediol) is added dropwise. The temperature is then raised to 100°C, and the
mixture is stirred for 24 hours.

» Intermediate Isolation: The organic phase is separated, dried over sodium sulfate, and
subjected to vacuum distillation to obtain the pure alkyl solketal intermediate.

» Deprotection: The purified alkyl solketal is added to 500 mL of 2M hydrochloric acid (HCI) in
a 1L round-bottom flask and stirred vigorously at room temperature for 4 hours.

» Final Product Isolation: The mixture is neutralized with aqueous sodium hydroxide (NaOH)
and extracted three times with 200 mL of dichloromethane (CH2CI2). The combined organic
phases are dried over sodium sulfate, and the solvent is removed under reduced pressure.
The resulting residue is distilled under reduced pressure in an argon atmosphere to yield
pure 1-O-alkyl glycerol (3-Ethoxy-1,2-propanediol).

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

While a specific protocol for 3-Ethoxy-1,2-propanediol is not detailed in the provided search
results, a method for the determination of the related compound 3-methoxy-1,2-propanediol in
wine can be adapted. This suggests that GC-MS is a suitable analytical technique.[7]
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Sample Preparation: A diethyl ether extraction of the sample is performed after salting out
with potassium carbonate.[7]

GC-MS Analysis: The extract is directly analyzed by gas chromatography-mass
spectrometry. A polar column is typically used for the separation. The mass spectrometer is
operated in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[7]

Analyte Protector: In the gas chromatographic analysis of pesticides, 3-Ethoxy-1,2-
propanediol has been used as an analyte protector.[8]

Applications in Research and Drug Development

3-Ethoxy-1,2-propanediol serves as a versatile compound in various scientific applications.

Solvent: It is primarily used as a solvent in the pharmaceutical, cosmetics, and coatings
industries.

Drug Delivery and Tissue Engineering: It can be employed as a crosslinking agent in the
development of poly(glycidol) hydrogels, which have applications in biomedical fields such
as tissue engineering and drug delivery.[8]

Synthetic Intermediate: It is an important intermediate for the synthesis of dioxolane
compounds.[9] It also serves as a precursor in the Mitsunobu reaction of N-
hydroxyphthalimide with poly(glycidol).

Flame Retardants: It can be used as a substrate in the synthesis of cyclic phosphates for
use in flame retardants.

Visualized Experimental Workflow: Synthesis of 3-
Ethoxy-1,2-propanediol (Method 2)

The following diagram illustrates the key steps in the general synthesis of 3-Ethoxy-1,2-

propanediol.
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Caption: Workflow for the general synthesis of 3-Ethoxy-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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